Cas no 16849-96-0 (Butan-2-yl 2-sulfanylacetate)

Butan-2-yl 2-sulfanylacetate structure
Butan-2-yl 2-sulfanylacetate structure
Product Name:Butan-2-yl 2-sulfanylacetate
CAS No:16849-96-0
MF:C6H12O2S
MW:148.223280906677
CID:2658637
PubChem ID:545112
Update Time:2024-02-27

Butan-2-yl 2-sulfanylacetate Chemical and Physical Properties

Names and Identifiers

    • 2-Mercaptoacetic acid sec-butyl ester
    • butan-2-yl 2-sulfanylacetate
    • Acetic acid, mercapto-, sec-butyl ester
    • Sec-butyl sulfanylacetate #
    • SHCXYFWPWOFPFI-UHFFFAOYSA-N
    • Butan-2-yl 2-sulfanylacetate
    • Inchi: 1S/C6H12O2S/c1-3-5(2)8-6(7)4-9/h5,9H,3-4H2,1-2H3
    • InChI Key: SHCXYFWPWOFPFI-UHFFFAOYSA-N
    • SMILES: SCC(=O)OC(C)CC

Computed Properties

  • Exact Mass: 148.05580079g/mol
  • Monoisotopic Mass: 148.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 27.3
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